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Compound of Interest

Compound Name: RK-582

Cat. No.: B15588762 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for RK-582 (CAS Number: 2171388-28-4)

was publicly available at the time of this writing. The following guidance is based on best

practices for handling potent, research-grade kinase inhibitors and should be supplemented by

a thorough risk assessment by qualified personnel before any handling occurs.

RK-582 is an orally active, spiroindoline-based selective inhibitor of tankyrase, which is

involved in the Wnt/β-catenin signaling pathway.[1][2] It is under investigation for its potential in

treating colorectal cancer.[2][3] As a potent, biologically active small molecule, RK-582 should

be handled with a high degree of caution to minimize exposure.

Data Presentation: Compound Information
Property Value

Compound Name RK-582

CAS Number 2171388-28-4[1][3][4]

Molecular Formula C27H35FN6O3[1][3]

Molecular Weight 510.60 g/mol [1]

Target Tankyrase (TNKS1/TNKS2), PARP[1]

Solubility 10 mM in DMSO[1]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling RK-582 to prevent inhalation,

dermal, and ocular exposure. The required level of protection depends on the specific

laboratory activity.

Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Double-gloving with

nitrile gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Disposable or dedicated

non-absorbent lab coat. - Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles or a

face shield if a splash risk exists. - Lab Coat:

Standard laboratory coat. - Ventilation: Chemical

fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Containment: Class II

biological safety cabinet.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational and Disposal Plans
A clear and concise operational plan is essential for the safe management of RK-582.

Handling and Experimental Use:
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Designated Area: All work with RK-582 should be conducted in a designated and clearly

marked area.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood.[5]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan: All waste must be disposed of in accordance with local, state, and federal

regulations.

Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for

hazardous chemical waste.

Decontamination: Decontaminate all work surfaces and reusable equipment after use.

Experimental Protocols and Visualizations
Wnt/β-catenin Signaling Pathway and RK-582 Inhibition

Tankyrase inhibitors like RK-582 act on the Wnt/β-catenin signaling pathway. In the absence of

a Wnt signal, a "destruction complex" phosphorylates β-catenin, targeting it for degradation.

Tankyrase promotes the degradation of Axin, a key component of this destruction complex. By

inhibiting tankyrase, RK-582 stabilizes Axin, leading to the degradation of β-catenin and the

downregulation of Wnt target genes, which can suppress tumor growth.[6][7]
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Caption: Inhibition of the Wnt/β-catenin pathway by RK-582.

General Experimental Workflow for Handling RK-582

The following workflow outlines the key steps for safely handling a potent compound like RK-
582 in a laboratory setting.
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Safe Handling Workflow for Potent Compounds

1. Preparation
- Review safety protocols

- Designate work area
- Assemble PPE and equipment

2. Weighing
- In fume hood/containment unit

- Use dedicated tools
- Double-glove

3. Solubilization
- In fume hood

- Add solvent slowly
- Cap and vortex

4. Experimentation
- In designated area (e.g., BSC)

- Follow specific protocol
- Minimize aerosol generation

5. Decontamination
- Clean work surfaces

- Decontaminate equipment
- Remove PPE carefully

6. Waste Disposal
- Segregate waste streams

- Use labeled, sealed containers
- Follow institutional procedures

Click to download full resolution via product page

Caption: General experimental workflow for handling RK-582.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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